Cas no 80731-20-0 (1,2,3-BENZENETRICARBONYL TRICHLORIDE)

80731-20-0 structure
Product name:1,2,3-BENZENETRICARBONYL TRICHLORIDE
1,2,3-BENZENETRICARBONYL TRICHLORIDE Chemical and Physical Properties
Names and Identifiers
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- 1,2,3-BENZENETRICARBONYL TRICHLORIDE
- Benzene-tricarbonyl trichloride
- BENZENE-1,2,3-TRICARBONYL TRICHLORIDE
- 80731-20-0
- benzene-1,2,3-tricarbonyl chloride
- SCHEMBL893277
- benzene-tricarbonyl-trichloride
- VXPZSDUXKPVHJC-UHFFFAOYSA-N
-
- MDL: MFCD11617026
- Inchi: InChI=1S/C9H3Cl3O3/c10-7(13)4-2-1-3-5(8(11)14)6(4)9(12)15/h1-3H
- InChI Key: VXPZSDUXKPVHJC-UHFFFAOYSA-N
- SMILES: C1=CC(=C(C(=C1)C(=O)Cl)C(=O)Cl)C(=O)Cl
Computed Properties
- Exact Mass: 263.914777g/mol
- Monoisotopic Mass: 263.914777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 51.2Ų
1,2,3-BENZENETRICARBONYL TRICHLORIDE Related Literature
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Xinyun Wu,Richard D. Oleschuk,Natalie M. Cann Analyst, 2012,137, 4150-4161
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Guosheng Li,Xiaochuan Lu,Jin Y. Kim,John P. Lemmon,Vincent L. Sprenkle J. Mater. Chem. A, 2013,1, 14935-14942
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Mohsen Khaledian,Razali Ismail,Elnaz Akbari RSC Adv., 2016,6, 38753-38760
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Volker Strauss,Huize Wang,Simon Delacroix,Marc Ledendecker,Pablo Wessig Chem. Sci., 2020,11, 8256-8266
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Monika Kos,Anita Jemec Kokalj,Gordana Glavan,Gregor Marolt,Primož Zidar,Janko Božič,Sara Novak,Damjana Drobne Environ. Sci.: Nano, 2017,4, 2297-2310
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